Cas no 2680614-47-3 (4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

• Product Name: 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
• CAS No: 2680614-47-3
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5652544
• PubChem ID: 165916433
• Update Time: 2025-10-11

4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680614-47-3
• 4-(1-methyl-1H-pyrazol-4-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
• EN300-28282624
• 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

• Inchi： 1S/C12H17N3O4/c1-3-6-19-12(18)14-10(11(16)17)5-4-9-7-13-15(2)8-9/h3,7-8,10H,1,4-6H2,2H3,(H,14,18)(H,16,17)
• InChI Key： NFKZPVKADBQWHQ-UHFFFAOYSA-N
• SMILES： OC(C(CCC1C=NN(C)C=1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Introduction to 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680614-47-3) in Modern Chemical and Pharmaceutical Research

The compound 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid, identified by its CAS number 2680614-47-3, represents a significant advancement in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a pyrazole moiety and an amino acid derivative segment suggests multifaceted biological activities, making it a subject of intense interest for researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating pyrazole scaffolds. Pyrazole derivatives are renowned for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid enhances its pharmacological profile, potentially enabling it to interact with multiple biological targets. This compound’s structure not only reflects the growing trend toward rational drug design but also underscores the importance of structural diversity in optimizing drug efficacy and safety.

The (prop-2-en-1-yloxy)carbonylamino group in the molecule introduces a unique functionalization that may contribute to its binding affinity and metabolic stability. Such modifications are often employed to improve pharmacokinetic properties, ensuring that the drug remains active within the body for an extended period while minimizing side effects. The synthesis of this compound involves sophisticated organic chemistry techniques, including condensation reactions and protective group strategies, which are critical for achieving the desired molecular architecture.

Current research in medicinal chemistry increasingly emphasizes the development of dual-action compounds—agents that can modulate multiple pathways simultaneously. The structural features of 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid align well with this paradigm. For instance, the pyrazole ring can serve as a hinge-binding motif in protein targets, while the amino acid derivative may interact with enzyme active sites. Such dual-targeting capabilities could lead to more effective therapeutic interventions with reduced off-target effects.

Moreover, advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies suggest that it may exhibit inhibitory activity against key enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By modulating their activity, 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid could offer a novel approach to treating chronic inflammatory diseases.

The pharmaceutical industry’s shift toward personalized medicine has also influenced the design of new compounds like this one. Structural features that enhance bioavailability and tissue specificity are highly valued. The presence of an ester group in the molecule may facilitate targeted delivery systems, allowing for precise localization within pathological tissues. This aligns with emerging trends in nanomedicine, where drug candidates are being incorporated into nanoparticles for improved therapeutic outcomes.

In clinical trials, early-stage compounds similar to 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid have shown promise in preclinical models. These studies often focus on evaluating toxicity profiles and pharmacokinetic parameters before advancing to human trials. The compound’s stability under various physiological conditions is a critical factor determining its suitability for further development. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy play a pivotal role in characterizing its physicochemical properties.

The role of computational modeling in drug discovery cannot be overstated. Algorithms capable of predicting molecular interactions have accelerated the process of identifying promising candidates like this one. By integrating experimental data with computational insights, researchers can streamline synthetic routes and optimize lead compounds more efficiently than ever before. This interdisciplinary approach has been instrumental in bringing innovative therapies to market faster.

Future directions for research on 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid may include exploring its potential as a scaffold for further derivatization. Chemical modifications could enhance its solubility or alter its pharmacological activity without compromising efficacy. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these laboratory findings into tangible clinical benefits.

In conclusion, 4-(1-methyl-1H-pyrazol-4-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 2680614-47-3) exemplifies the sophistication of modern chemical research in addressing complex biomedical challenges. Its unique structural attributes position it as a valuable candidate for further exploration in drug development pipelines. As methodologies for molecular design continue to evolve, compounds like this one hold great promise for advancing therapeutic strategies across multiple disease domains.